Cas no 78361-81-6 (Elizabethin)
Elizabethin structure
Product Name:Elizabethin
CAS No:78361-81-6
MF:C35H58O12
MW:670.827832698822
CID:579403
PubChem ID:6447602
Update Time:2024-03-01
Elizabethin Chemical and Physical Properties
Names and Identifiers
-
- Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,4,6,8,10,12,14,15,16,27-nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl- (9CI)
- ELIZABETHIN
- (17Z,23Z)-4,6,8,10,12,14,15,16,27-nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
- 78361-81-6
- Elizabethin
-
- Inchi: 1S/C35H58O12/c1-4-5-11-16-29(41)32-30(42)20-26(38)18-24(36)17-25(37)19-27(39)21-31(43)34(45)33(44)22(2)14-12-9-7-6-8-10-13-15-28(40)23(3)47-35(32)46/h6-10,12-15,23-34,36-45H,4-5,11,16-21H2,1-3H3/b7-6?,10-8-,12-9?,15-13?,22-14-
- InChI Key: AGJUUQSLGVCRQA-UPBPMIRPSA-N
- SMILES: OC1CC(CC(CC(CC(CC(C(C(C(=CC=CC=CC=CC=CC(C(C)OC(C1C(CCCCC)O)=O)O)C)O)O)O)O)O)O)O |c:14,20|
Computed Properties
- Exact Mass: 670.392827
- Monoisotopic Mass: 670.392827
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 47
- Rotatable Bond Count: 5
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 3
- Topological Polar Surface Area: 229
- XLogP3: 2.2
Experimental Properties
- Density: 1.196
- Boiling Point: 914°Cat760mmHg
- Flash Point: 278.4°C
- Refractive Index: 1.545
Elizabethin Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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